Cas no 86752-01-4 (methyl 5-(2-hydroxypropan-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(2-hydroxypropan-2-yl)thiophene-2-carboxylate
• CAS No: 86752-01-4
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 4263283
• PubChem ID: 13099124
• Update Time: 2025-08-05

methyl 5-(2-hydroxypropan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(1-hydroxy-1-methylethyl)-, methyl ester
• methyl 5-(2-hydroxypropan-2-yl)thiophene-2-carboxylate
• 86752-01-4
• EN300-1787232

• Inchi： 1S/C9H12O3S/c1-9(2,11)7-5-4-6(13-7)8(10)12-3/h4-5,11H,1-3H3
• InChI Key： IFWRZFGHLQTYOW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(C)(C)O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives